N-(1,3-dioxoisoindol-4-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

• IUPAC Name: N-(1,3-dioxoisoindol-4-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C21H21N3O5S/c1-13-4-3-11-24(12-13)30(28,29)15-9-7-14(8-10-15)19(25)22-17-6-2-5-16-18(17)21(27)23-20(16)26/h2,5-10,13H,3-4,11-12H2,1H3,(H,22,25)(H,23,26,27)
• InChI Key: OKOOCYCWPRKYIG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC4=C3C(=O)NC4=O
• Molecular Formula: C21H21N3O5S
• Molecular Weight: 427.5 g/mol

Description

N-(1,3-dioxoisoindol-4-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide, also known as MLN4924, is a small molecule inhibitor that targets the NEDD8-activating enzyme (NAE). It has been found to have potential therapeutic applications in various types of cancer and other diseases.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study has demonstrated the synthesis and evaluation of 1,4‐Naphthoquinone derivatives containing a Phenylaminosulfanyl moiety, highlighting their potent cytotoxic activity against human cancer cell lines without significant toxicity in normal cells. This research opens pathways for the development of new cancer therapies (Ravichandiran et al., 2019).

Cardiac Electrophysiological Activity

Research on N-substituted imidazolylbenzamides and benzene-sulfonamides has revealed their potential as selective class III agents for cardiac electrophysiological activity, comparable to existing clinical trial drugs. This discovery could lead to the development of new treatments for arrhythmias (Morgan et al., 1990).

Molecular Docking and Antibacterial Evaluation

A series of naphthalene-1,4-dione derivatives have been synthesized and shown effective antibacterial properties through molecular docking studies. These findings provide a foundation for the development of novel antibacterial agents (Ravichandiran et al., 2015).

Chemodivergent Annulations via C-H Activation

Research has explored chemodivergent and redox-neutral annulations between N-methoxybenzamides and sulfoxonium ylides through Rh(iii)-catalyzed C-H activation. This study contributes to the field of organic synthesis, offering new methods for creating complex molecules (Xu et al., 2018).

Anticonvulsant Activity of Sulfonyl Ureas

Research on sulfonyl(thio)ureas has indicated their potential as neuroprotective agents with anticonvulsant profiles similar to phenytoin. This could lead to the development of new drugs for treating epilepsy (Masereel et al., 1997).

Stereoselective Isoxazolidine Synthesis

A novel method for the stereoselective synthesis of isoxazolidines has been developed, demonstrating the utility of these compounds in organic synthesis, drug discovery, and chemical biology (Karyakarte et al., 2012).